Cas no 1806941-27-4 (Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate)

• Product Name: Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate
• CAS No: 1806941-27-4
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4869805
• Update Time: 2025-07-15

Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate

• Inchi： 1S/C9H7ClF2N2O4/c1-2-18-9(15)7-6(10)5(8(11)12)4(3-13-7)14(16)17/h3,8H,2H2,1H3
• InChI Key： VNXJSQDJLWHRAZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate

Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806941-27-4): An Overview

Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806941-27-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate is C₁₀H₈ClF₂N₂O₄, and its molecular weight is approximately 285.63 g/mol. The compound features a pyridine ring substituted with a chloro group at the 3-position, a difluoromethyl group at the 4-position, and a nitro group at the 5-position. The ethyl ester moiety is attached to the carboxylic acid group at the 2-position of the pyridine ring. This intricate structure endows the compound with a range of chemical and biological properties that make it an attractive candidate for further investigation.

The synthesis of Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate typically involves a multi-step process. One common approach starts with the preparation of 3-chloro-4-(difluoromethyl)pyridine, which can be synthesized via a series of reactions including halogenation, fluorination, and cyclization. The resulting intermediate is then nitrated to introduce the nitro group at the 5-position. Finally, esterification with ethanol yields the desired product. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, as well as exploring alternative synthetic routes to enhance efficiency and sustainability.

In terms of its chemical properties, Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate exhibits notable stability under standard laboratory conditions. However, it is important to handle this compound with care due to its reactivity with strong bases and reducing agents. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence its reactivity in various chemical transformations. Additionally, the difluoromethyl group contributes to the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

The biological activity of Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate has been a subject of extensive research in recent years. Studies have shown that this compound possesses potent inhibitory activity against various enzymes and receptors, making it a promising lead for drug discovery efforts. For instance, it has been reported to exhibit selective inhibition of specific kinases involved in cancer signaling pathways. This property has led to its evaluation as a potential anticancer agent in preclinical studies.

Beyond its potential as an anticancer agent, Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate has also shown promise in other therapeutic areas. Research has indicated that it may have antiviral properties, particularly against certain RNA viruses. The mechanism of action appears to involve interference with viral replication processes, although further studies are needed to elucidate the exact molecular targets and pathways involved.

In addition to its therapeutic applications, Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate has been explored for use in agrochemicals due to its potential as a herbicide or fungicide. Its unique structure and chemical properties make it an attractive candidate for developing new crop protection agents that are effective against resistant strains of pests and pathogens.

The environmental impact of compounds like Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in various industries. Preliminary data suggest that it exhibits moderate biodegradability under aerobic conditions and low toxicity to non-target organisms, although ongoing research is necessary to fully understand its environmental fate and effects.

In conclusion, Ethyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806941-27-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure confers valuable properties that make it an attractive candidate for further development as a therapeutic agent or crop protection agent. Ongoing research continues to uncover new insights into its biological activity and environmental impact, highlighting its significance in multiple scientific disciplines.